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Compound of Interest

Compound Name: 9-Anthracenylmethyl methacrylate

Cat. No.: B043428

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 9-Anthracenylmethyl methacrylate (CAS No. 31645-35-9). The following
procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Anthracenylmethyl methacrylate is a solid methacrylate monomer that poses potential
hazards, including skin and eye irritation.[1][2] While specific toxicity data is limited, it is prudent
to handle it with the same precautions as other acrylate monomers, which are known to be
potential skin sensitizers.[2][3]

Minimum Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves. For extended
contact, consider double-
gloving or using thicker,

chemical-resistant gloves.

Prevents skin contact and

potential sensitization.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust
particles and potential

splashes.

Respiratory Protection

NIOSH-approved N95 dust

mask or higher.

Minimizes inhalation of the
solid powder, especially when

weighing or transferring.

Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 9-Anthracenylmethyl

methacrylate.

Property Value Source
CAS Number 31645-35-9 [4][5]
Molecular Formula C19H1602 [5]
Molecular Weight 276.33 g/mol [5]
Appearance Solid [4]
Melting Point 80-85°C [41[5]
Boiling Point 443.0 £ 14.0 °C (Predicted) [4]
Flash Point No data available [4]

Water Solubility

No data available

[4]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following step-by-step procedures is mandatory for the safe handling of 9-
Anthracenylmethyl methacrylate.

3.1. Preparation and Weighing:

e Work Area: Conduct all handling and weighing of 9-Anthracenylmethyl methacrylate
powder within a certified chemical fume hood to minimize inhalation exposure.

e PPE: Don the minimum required PPE as outlined in the table above.
» Weighing: Use a tared, sealed container for weighing to prevent dispersal of the powder.

o Cleaning: After weighing, carefully decontaminate the balance and surrounding surfaces with
a damp paper towel, followed by a dry one. Dispose of these towels as contaminated waste.

3.2. Solution Preparation:

e Solvent Addition: Slowly add the weighed 9-Anthracenylmethyl methacrylate to the
desired solvent in a flask or beaker within the chemical fume hood.

e Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Avoid vigorous stirring
that could create aerosols.

o Container Sealing: Once dissolved, securely cap the container.
3.3. Experimental Use:

o Closed Systems: Whenever possible, conduct reactions in a closed system to prevent the
release of vapors or aerosols.

o Temperature Control: Be mindful of the reaction temperature, as methacrylates can
polymerize exothermically.[6]

e Avoid Incompatibilities: Keep away from strong oxidizing agents.[4]
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Disposal Plan: Waste Management

Proper disposal of 9-Anthracenylmethyl methacrylate and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

4.1. Unused/Excess Solid:

o Collection: Collect unused or excess solid 9-Anthracenylmethyl methacrylate in a clearly
labeled, sealed, and appropriate hazardous waste container.

e Labeling: The label should include the chemical name, "Hazardous Waste," and the date.

o Disposal: Dispose of the container through your institution's hazardous waste management
program. DO NOT dispose of it in the regular trash.

4.2. Contaminated Materials:

» Segregation: All items that have come into direct contact with 9-Anthracenylmethyl
methacrylate (e.g., gloves, weigh boats, paper towels, pipette tips) must be considered
contaminated waste.

o Collection: Place all contaminated materials in a designated, sealed, and labeled hazardous
waste bag or container.

o Disposal: Dispose of the container through your institution's hazardous waste management
program.

4.3. Liquid Waste (Solutions):

e Collection: Collect all liquid waste containing 9-Anthracenylmethyl methacrylate in a
sealed, properly labeled hazardous waste container.

» Labeling: The label must clearly indicate the chemical name and its concentration.

o Disposal: Arrange for pickup and disposal by your institution's hazardous waste management
service. DO NOT pour down the drain.
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Emergency Procedures

5.1. Spills:
o Small Spills (Solid):

o Wearing appropriate PPE, gently sweep or scoop the material into a labeled hazardous
waste container.

o Avoid creating dust.

o Clean the spill area with a damp cloth, and dispose of the cloth as contaminated waste.
o Large Spills:

o Evacuate the immediate area.

o Alert your supervisor and institutional safety office.

o Prevent others from entering the area.

5.2. Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[4] Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, administer oxygen.
Seek medical attention.

 Ingestion:DO NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical
attention.

Logical Workflow for Handling 9-Anthracenylmethyl
Methacrylate
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Workflow for Handling 9-Anthracenylmethyl Methacrylate
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Caption: Logical workflow for the safe handling and disposal of 9-Anthracenylmethyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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